(5S,6S)-7,7-Dioxo-7lambda6-thia-1-azabicyclo[3.2.1]octane-6-carboxylic acid

Specification

• CAS No.: 2445750-31-0
• Molecular Formula: C7H11NO4S
• Molecular Weight: 205.23
• IUPAC Name: (5S,6S)-7,7-dioxo-7λ6-thia-1-azabicyclo[3.2.1]octane-6-carboxylic acid
• Standard InChI: InChI=1S/C7H11NO4S/c9-7(10)6-5-2-1-3-8(4-5)13(6,11)12/h5-6H,1-4H2,(H,9,10)/t5-,6-/m0/s1
• Standard InChI Key: VMEAXZONZOBPCO-WDSKDSINSA-N
• SMILES: C1CC2CN(C1)S(=O)(=O)C2C(=O)O

Introduction

(5S,6S)-7,7-Dioxo-7lambda6-thia-1-azabicyclo[3.2.1]octane-6-carboxylic acid is a complex organic compound belonging to the class of heterocyclic compounds. It features a bicyclic structure that includes sulfur and nitrogen atoms, with specific stereochemical configurations at the 5S and 6S positions. This compound is closely related to 7,7-Dioxo-7lambda6-thia-1-azabicyclo[3.2.1]octane-5-carbonitrile, but it contains a carboxylic acid group instead of a carbonitrile group at a different position.

Synthesis and Chemical Reactions

The synthesis of (5S,6S)-7,7-Dioxo-7lambda6-thia-1-azabicyclo[3.2.1]octane-6-carboxylic acid typically involves several key steps, although detailed synthesis protocols are not readily available in the literature. Common reagents used in reactions involving similar compounds include potassium permanganate for oxidation and lithium aluminum hydride for reduction.

Comparison with Similar Compounds

Compound	Structural Features	Unique Aspects
7,7-Dioxo-7lambda6-thia-1-azabicyclo[3.2.1]octane-5-carbonitrile	Contains a carbonitrile group	Different functional group
(5S,6S)-7,7-Dioxo-7lambda6-thia-1-azabicyclo[3.2.1]octane-6-carboxylic acid	Contains a carboxylic acid group	Different biological activity potential
4-Oxa-7lambda6-thia-1-azabicyclo[3.2.1]octane-7,7-dione	Contains oxygen instead of sulfur	Different functional group